Cas no 1199773-36-8 (3-Bromo-5-chloro-2-morpholinopyridine)

• Product Name: 3-Bromo-5-chloro-2-morpholinopyridine
• CAS No: 1199773-36-8
• MF: C₉H₁₀BrClN₂O
• MW: 277.545500278473
• MDL: MFCD13195782
• CID: 856596
• PubChem ID: 53217369
• Update Time: 2025-06-15

3-Bromo-5-chloro-2-morpholinopyridine Chemical and Physical Properties

Names and Identifiers

• 4-(3-Bromo-5-chloropyridin-2-yl)morpholine
• 3-Bromo-5-chloro-2-morpholinopyridine
• ZXB77336
• MFCD13195782
• DB-366197
• CS-0453832
• AKOS015834417
• BS-20020
• DTXSID10682412
• Morpholine, 4-(3-bromo-5-chloro-2-pyridinyl)-
• 1199773-36-8

• MDL： MFCD13195782
• Inchi： 1S/C9H10BrClN2O/c10-8-5-7(11)6-12-9(8)13-1-3-14-4-2-13/h5-6H,1-4H2
• InChI Key： FHRVXMIBIWBTQJ-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CN=C1N1CCOCC1)Cl

Computed Properties

• Exact Mass: 275.96700
• Monoisotopic Mass: 275.96650g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 25.4Ų

Experimental Properties

• PSA: 25.36000
• LogP: 2.39910

Additional information on 3-Bromo-5-chloro-2-morpholinopyridine

Professional Introduction to 3-Bromo-5-chloro-2-morpholinopyridine (CAS No. 1199773-36-8)

3-Bromo-5-chloro-2-morpholinopyridine, with the chemical formula C₈H₁₀BrClN₂O, is a significant intermediate in the pharmaceutical and chemical industries. This compound, identified by its CAS number 1199773-36-8, has garnered attention due to its versatile applications in the synthesis of various biologically active molecules. The presence of both bromo and chloro substituents on the pyridine ring, combined with the morpholine moiety, makes it a valuable building block for medicinal chemists.

The structural features of 3-Bromo-5-chloro-2-morpholinopyridine contribute to its reactivity and utility in drug discovery. The bromo and chloro groups are particularly useful for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular frameworks, which are often required for achieving high binding affinity and selectivity in drug candidates.

In recent years, there has been a surge in research focusing on developing novel treatments for neurological disorders. 3-Bromo-5-chloro-2-morpholinopyridine has emerged as a key intermediate in the synthesis of potential therapeutic agents targeting neurodegenerative diseases. For instance, studies have demonstrated its role in the preparation of morpholine-based ligands that interact with specific neurotransmitter receptors. These interactions are crucial for modulating neuronal activity and have opened new avenues for treating conditions such as Alzheimer's and Parkinson's diseases.

The morpholine group in 3-Bromo-5-chloro-2-morpholinopyridine imparts unique pharmacological properties that enhance the solubility and bioavailability of drug candidates. This feature is particularly advantageous when designing oral medications, as it improves their absorption and distribution within the body. Additionally, the morpholine scaffold is known to exhibit favorable metabolic stability, reducing the likelihood of rapid degradation in vivo.

Advances in computational chemistry have further highlighted the potential of 3-Bromo-5-chloro-2-morpholinopyridine as a lead compound. Molecular modeling studies have identified its suitability for binding to a variety of biological targets, including enzymes and receptors involved in inflammation and pain signaling. These findings have spurred interest in developing novel anti-inflammatory and analgesic drugs based on this scaffold.

The compound's versatility extends beyond neurological applications. It has also been explored in the development of antiviral agents, where its structural motifs contribute to inhibiting viral replication by targeting essential enzymes or proteins. The bromo and chloro substituents provide handles for further derivatization, enabling chemists to fine-tune the properties of these antiviral compounds for optimal efficacy.

In conclusion, 3-Bromo-5-chloro-2-morpholinopyridine (CAS No. 1199773-36-8) is a multifaceted intermediate with significant implications in pharmaceutical research. Its unique structural features make it an invaluable tool for synthesizing biologically active molecules targeting a wide range of diseases. As research continues to uncover new therapeutic applications, this compound is poised to play an increasingly important role in the development of next-generation medications.